Cas no 60010-81-3 (Acetamide, N,N'-1H-1,2,4-triazole-3,5-diylbis-)

• Product Name: Acetamide, N,N'-1H-1,2,4-triazole-3,5-diylbis-
• CAS No: 60010-81-3
• MF: C₆H₉N₅O₂
• MW: 183.167959928513
• CID: 4058191
• PubChem ID: 23273702
• Update Time: 2025-04-22

Acetamide, N,N'-1H-1,2,4-triazole-3,5-diylbis- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N,N'-1H-1,2,4-triazole-3,5-diylbis-
• 60010-81-3
• DTXCID101016966
• 1,2,4-TRIAZOLE,3,5-DIACETAMIDO-
• DTXSID50878938

• Inchi： 1S/C6H9N5O2/c1-3(12)7-5-9-6(11-10-5)8-4(2)13/h1-2H3,(H3,7,8,9,10,11,12,13)
• InChI Key： ZSHJCTQANTWDDG-UHFFFAOYSA-N
• SMILES： O=C(C)NC1=NC(=NN1)NC(C)=O

Computed Properties

• Exact Mass: 183.07562455Da
• Monoisotopic Mass: 183.07562455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 99.8Ų